4-(1H-indazol-5-yloxy)cyclohexanecarboxylic acid

• Molecular Formula: C14H16N2O3
• Molecular Weight: 260.29 g/mol
• IUPAC Name: 4-(1H-indazol-5-yloxy)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H16N2O3/c17-14(18)9-1-3-11(4-2-9)19-12-5-6-13-10(7-12)8-15-16-13/h5-9,11H,1-4H2,(H,15,16)(H,17,18)
• InChI Key: OXPDYANWEYUEGY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1C(=O)O)OC2=CC3=C(C=C2)NN=C3

Description

4-(1H-indazol-5-yloxy)cyclohexanecarboxylic acid is a useful research compound. Its molecular formula is C14H16N2O3 and its molecular weight is 260.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The ethyl 4-(1H-indazol-5-yloxy)cyclo-hexanecarboxylate (728.4 mg, 2.53 mmol) obtained in Example 367 was dissolved in a mixture of methanol (2.5 ml) and tetrahydrofuran (2.5 ml), and a 2M-aqueous lithium hydroxide solution (2.53 ml, 5.05 mmol) was added dropwise thereto. After 2 hours, the reaction mixture was concentrated under reduced pressure and the resulting residue was dissolved in water (5 ml). The resulting aqueous solution was adjusted to pH 4 with a 0.5M-aqueous potassium hydrogensulfate solution. The crystals formed were filtered under reduced pressure and then dried to obtain 4-(1H-indazol-5-yloxy)cyclohexanecarboxylic acid (381 mg, 58%).